Cas no 2034514-91-3 (cyclopentyl N-{[3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl}carbamate)

• Product Name: cyclopentyl N-{[3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl}carbamate
• CAS No: 2034514-91-3
• MF: C₁₃H₁₇N₅O₃
• MW: 291.31
• CID: 5468705
• Update Time: 2025-11-06

cyclopentyl N-{[3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl}carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-​[[3-​(1-​methyl-​1H-​pyrazol-​4-​yl)​-​1,​2,​4-​oxadiazol-​5-​yl]​methyl]​-​, cyclopentyl ester
• cyclopentyl N-{[3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl}carbamate

• Inchi： 1S/C13H17N5O3/c1-18-8-9(6-15-18)12-16-11(21-17-12)7-14-13(19)20-10-4-2-3-5-10/h6,8,10H,2-5,7H2,1H3,(H,14,19)
• InChI Key： NLASBIITCMIJKT-UHFFFAOYSA-N
• SMILES： N1=C(N=C(O1)CNC(OC1CCCC1)=O)C1C=NN(C)C=1

Additional information on cyclopentyl N-{[3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl}carbamate

Comprehensive Overview of Cyclopentyl N-{[3-(1-Methyl-1H-pyrazol-4-yl)-1,2,4-Oxadiazol-5-yl]methyl}carbamate (CAS No. 2034514-91-3)

The compound cyclopentyl N-{[3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl}carbamate (CAS No. 2034514-91-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 1,2,4-oxadiazole core and pyrazole moiety, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors.

In recent years, the demand for novel heterocyclic compounds has surged, driven by advancements in drug discovery and material science. The cyclopentyl carbamate group in this compound enhances its lipophilicity, which is crucial for improving membrane permeability in drug design. This property aligns with the growing focus on orally bioavailable therapeutics, a hot topic in the pharmaceutical industry. Additionally, the 1-methyl-1H-pyrazol-4-yl substituent contributes to its stability and binding affinity, making it a valuable building block for small-molecule inhibitors.

The synthesis of cyclopentyl N-{[3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl}carbamate involves multi-step organic reactions, including cyclization and carbamate formation. These processes are often optimized for high-yield production, a key consideration for industrial-scale manufacturing. Researchers frequently search for efficient synthetic routes to such compounds, reflecting the broader trend toward sustainable and cost-effective chemical synthesis.

From a pharmacological perspective, the 1,2,4-oxadiazole ring is known for its versatility in medicinal chemistry. It serves as a bioisostere for ester and amide functionalities, enabling the design of compounds with improved metabolic stability. This attribute is particularly relevant in the development of central nervous system (CNS) drugs, where metabolic degradation is a common challenge. The incorporation of the pyrazole ring further diversifies its applications, as pyrazole derivatives are widely explored for their anti-inflammatory and antimicrobial properties.

In agrochemical research, cyclopentyl N-{[3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl}carbamate is investigated for its potential as a plant growth regulator or pesticide intermediate. The compound's ability to modulate biological pathways could lead to innovations in crop protection, addressing global concerns about food security and sustainable agriculture. This aligns with the increasing interest in green chemistry and environmentally friendly agrochemicals.

The compound's CAS No. 2034514-91-3 is frequently referenced in patent literature and scientific publications, underscoring its commercial and academic significance. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to characterize its purity and structural integrity. These methods are essential for ensuring compliance with regulatory standards, a critical factor in the pharmaceutical and agrochemical industries.

Future research directions for cyclopentyl N-{[3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl}carbamate may include exploring its structure-activity relationships (SAR) and optimizing its physicochemical properties. The compound's potential as a lead molecule in drug discovery or agrochemical development remains a compelling area of study. As the scientific community continues to prioritize precision medicine and sustainable agriculture, this compound is poised to play a pivotal role in addressing these challenges.